2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid

• IUPAC Name: 2-[2-[(4-chlorobenzoyl)amino]phenyl]acetic acid
• InChI: InChI=1S/C15H12ClNO3/c16-12-7-5-10(6-8-12)15(20)17-13-4-2-1-3-11(13)9-14(18)19/h1-8H,9H2,(H,17,20)(H,18,19)
• InChI Key: LAINESHYUILUKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)O)NC(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H12ClNO3
• Molecular Weight: 289.71 g/mol

Description

2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used to treat pain and inflammation. It was first synthesized in the late 1960s and has since become one of the most commonly prescribed drugs in the world. In

Mechanism of Action

Diclofenac works by inhibiting the production of prostaglandins, which are chemicals that cause inflammation and pain. Specifically, 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid inhibits the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. By reducing the production of prostaglandins, 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid can alleviate pain and inflammation.
Biochemical and Physiological Effects
Diclofenac has a number of biochemical and physiological effects on the body. In addition to its anti-inflammatory and analgesic effects, 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid can also reduce fever and inhibit platelet aggregation. However, 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid can also have negative effects on the body, including gastrointestinal bleeding and kidney damage.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages and limitations for use in lab experiments. One advantage is that it is widely available and relatively inexpensive. Additionally, 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid has a well-established mechanism of action and has been extensively studied in both clinical and preclinical settings. However, 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid can also have variable effects depending on the experimental conditions and can be toxic at high concentrations.

Future Directions

There are a number of potential future directions for research on 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid. One area of interest is the development of new formulations of 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid that can improve its efficacy and reduce its side effects. Additionally, research is needed to better understand the mechanisms underlying 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid's anti-cancer effects and to develop new cancer treatments based on these mechanisms. Finally, research is needed to better understand the long-term effects of 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid use and to develop strategies to mitigate its negative effects on the body.
Conclusion
Diclofenac is a widely used NSAID that has been extensively studied for its therapeutic effects in treating pain and inflammation. It works by inhibiting the production of prostaglandins, which are chemicals that cause inflammation and pain. While 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid has a number of advantages for use in lab experiments, it can also have negative effects on the body and is associated with a number of side effects. Future research is needed to better understand the mechanisms underlying 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid's effects and to develop new treatments based on these mechanisms.

Synthesis Methods

Diclofenac can be synthesized using a variety of methods, including the reaction of 2-amino-5-chlorobenzophenone with chloroacetyl chloride, followed by reaction with sodium hydroxide to form the acid. Another method involves the reaction of 2-amino-5-chlorobenzophenone with 2-(4-chlorobenzoyl)phenylacetic acid in the presence of a catalyst.

Scientific Research Applications

Diclofenac has been extensively studied for its therapeutic effects in treating pain and inflammation. It is commonly used to treat conditions such as arthritis, menstrual cramps, and migraines. In addition to its clinical applications, 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid has also been studied for its potential use in cancer treatment. Research has shown that 2-[2-[(4-Chlorobenzoyl)amino]phenyl]acetic acid can inhibit the growth of certain types of cancer cells, including breast, lung, and prostate cancer cells.